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Introduction
Ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) is a transmembrane

glycoprotein that plays a critical role in regulating extracellular nucleotide metabolism.[1][2] It

functions as a key negative regulator of the cGAS-STING (cyclic GMP-AMP synthase-

stimulator of interferon genes) pathway by hydrolyzing the second messenger 2'3'-cyclic GMP-

AMP (cGAMP).[3][4] In the tumor microenvironment, elevated ENPP1 expression is often

associated with poor prognosis and resistance to immunotherapy, as it dampens the innate

immune response against cancer cells.[3][4]

Enpp1-IN-26 is a potent and selective inhibitor of ENPP1. By blocking the enzymatic activity of

ENPP1, Enpp1-IN-26 prevents the degradation of cGAMP, leading to its accumulation in the

extracellular space. This, in turn, activates the STING pathway in immune cells, resulting in the

production of type I interferons and other pro-inflammatory cytokines that promote an anti-

tumor immune response.[3][4] These application notes provide detailed protocols for utilizing

Enpp1-IN-26 in preclinical experimental designs.
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Disclaimer:No specific public data was found for a compound designated "Enpp1-IN-26". The

following application notes and protocols are a representative guide based on published data

for other potent and selective small-molecule ENPP1 inhibitors. Researchers should optimize

these protocols for their specific inhibitor and experimental setup.

Data Presentation
In Vitro Activity of Representative ENPP1 Inhibitors

Compound Target IC50 (nM)
Assay
Substrate

Reference

LCB33 ENPP1 0.0009 pNP-TMP [1]

LCB33 ENPP1 1 cGAMP [1]

STF-1623 human ENPP1 0.6 - [5]

STF-1623 mouse ENPP1 0.4 - [5]

Compound 4e ENPP1 188 - [6]

Compound 4d ENPP1 694 - [6]

ISM5939 ENPP1 - 2',3' cGAMP [7]

ENPP-1-IN-1 ENPP1 - 2',3' cGAMP [7]

In Vivo Efficacy of Representative ENPP1 Inhibitors in
Syngeneic Mouse Models

Compound
Mouse
Model

Dosage
Monotherap
y TGI (%)

Combinatio
n TGI (%)
with anti-
PD-L1

Reference

LCB33 CT-26 5 mg/kg (oral) 39 72 [1]

ISM

Compound
MC38 Single dose 67 -

TGI: Tumor Growth Inhibition
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Signaling Pathway and Experimental Workflow
Diagrams
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Caption: ENPP1-STING signaling pathway and the mechanism of Enpp1-IN-26.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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